Preparation, properties, and isomerisation of aquofluorobis(ethylenediamine)cobalt(III) cations

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000146

Abstract

The preparation and characterisation of aquofluorobis(ethylenediamine)cobalt(III) cations are described. Spectral measurements are used to establish their geometrical configurations. The rates of isomeric interconversion of these cations in aqueous solutions at various temperatures, together with the position of equilibrium, are reported.

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